Cas no 6153-39-5 (5-Methylbenzene-1,3-diol hydrate)

• Product Name: 5-Methylbenzene-1,3-diol hydrate
• CAS No: 6153-39-5
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• MDL: MFCD00149092
• CID: 46450
• PubChem ID: 24897953
• Update Time: 2025-04-18

5-Methylbenzene-1,3-diol hydrate Chemical and Physical Properties

Names and Identifiers

• 5-Methylbenzene-1,3-diol hydrate
• 3,5-Dihydroxytoluene monohydrate
• 5-Methyl-1,3-benzenediol
• 5-Methylresorcinol monohydrate~Orcinol monohydrate
• orcine monohydrate
• Orcinol
• 3,5-Dihydroxytoluene
• 5-Methylresorcinol~Orcinol
• 5-Methylresorcinol Monohydrate
• Orcinol monohydrate
• 1,3-Dihydroxy-5-Methylbenzene
• 1,3-DIHYDROXY-5-METHYLBENZENE MONOHYDRATE
• ORCINOL MONOHYDRATE, EXTRA PURE
• 5-methylresorcinol hydrate
• ORCIN MONOHYDRATE
• ORCINE
• ORCINO
• ORCINOL extrapure
• Orcinol hydrate
• 1,3-Benzenediol, 5-methyl-, monohydrate
• Resorcinol, 5-methyl-, monohydrate
• AK116664
• Orcinol monohydrate, 99%
• 5-methylbenzene-1,3-diol H2O
• NBKPNAMTHBIMLA-UHFFFAOYSA-N
• GT3752
• Orcinol monoh
• 5-methylbenzene-1,3-diol;hydrate
• AKOS016010403
• 5-Methylbenzene-1,3-diolhydrate
• DTXSID60210522
• CS-W016431
• A833283
• Orcinol monohydrate, p.a., 99.0%
• O11472
• SCHEMBL236740
• Orcinol monohydrate, colorimetric detection reagent
• MFCD00149092
• O-3000
• Orcinol:H2O
• AS-50233
• 6153-39-5
• FT-0620668
• doi:10.14272/NBKPNAMTHBIMLA-UHFFFAOYSA-N.1
• DB-053919
• HY-W015715
• Orcinol Monohydrate;

• MDL： MFCD00149092
• Inchi： 1S/C7H8O2.H2O/c1-5-2-6(8)4-7(9)3-5;/h2-4,8-9H,1H3;1H2
• InChI Key： NBKPNAMTHBIMLA-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C(C)C=1)O.O
• BRN： 5103474

Computed Properties

• Exact Mass: 142.06300
• Monoisotopic Mass: 142.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 82.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: nothing
• Topological Polar Surface Area: 41.5

Experimental Properties

• Color/Form: White rhombohedral crystals.
• Density: 1.29
• Melting Point: 56-58 °C (lit.)
• Boiling Point: 290 °C(lit.)
• Flash Point: 147°C/5mm
• Solubility: H2O: soluble50mg/mL
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong acids. May be air-sensitive.
• PSA: 49.69000
• LogP: 1.34190
• Merck: 6864
• Sensitiveness: Air Sensitive
• Solubility: Soluble in water, alcohol and ether, slightly soluble in benzene, slightly soluble in chloroform and carbon disulfide.

5-Methylbenzene-1,3-diol hydrate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S37/39-S26-S36
• RTECS：VH2100000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
• Risk Phrases：R22; R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Resorcinols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Resorcinols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether